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Compound of Interest

Compound Name: Verbenalin
Cat. No.: B7942906
Get Quote
\ J

This document provides immediate and essential safety, handling, and disposal information for
Verbenalin, tailored for researchers, scientists, and drug development professionals. The
following procedures are designed to ensure a safe laboratory environment and maintain the
integrity of your research.

Hazard Identification and Safety Summary

Verbenalin is an iridoid glycoside found in plants like Verbena officinalis. According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Verbenalin is
not classified as a hazardous substance.[1][2] However, standard laboratory precautions
should always be observed.

Quantitative Data Summary

The following table summarizes the available physical, chemical, and toxicological data for
Verbenalin.
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Property Value Reference
Chemical Formula C17H24010 [2]
Molecular Weight 388.37 g/mol [3]
Appearance Solid [1]
Melting Point Undetermined [1]
Boiling Point Undetermined [1]
Solubility Soluble in DMSO (78 mg/mL) [3]
Oral LDso (Mouse) > 3 g/kg [1]
Intraperitoneal LDso (Mouse) > 3 g/kg [1]

Personal Protective Equipment (PPE)

While Verbenalin is not classified as hazardous, adherence to standard PPE protocols is

mandatory to minimize exposure and ensure personal safety.

Equipment

Specification

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

Protects eyes and face from
accidental splashes of

solutions.

Skin Protection

Nitrile or other chemically
resistant gloves. A standard
laboratory coat must be worn

and fully buttoned.

Prevents skin contact with
Verbenalin powder or

solutions.

Respiratory Protection

Not generally required. Work in
a well-ventilated area. A fume
hood may be used as a

precautionary measure.

Minimizes inhalation of
airborne powder, although not

considered a primary hazard.
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Handling and Operational Procedures

Proper handling procedures are critical for both safety and experimental accuracy. The
following workflow outlines the key steps for preparing a Verbenalin stock solution for in vitro

experiments.
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Workflow for preparing a Verbenalin stock solution.

Experimental Protocol: Preparation of a 100 mM Verbenalin Stock Solution in DMSO
e Preparation:
o Put on the required PPE: lab coat, gloves, and safety glasses.

o Weigh the desired amount of Verbenalin powder in a fume hood or a designated weighing
area. For a 1 mL stock solution, weigh 38.84 mg of Verbenalin.

o Prepare the required volume of sterile DMSO.
e Dissolution:
o Add the Verbenalin powder to a sterile conical tube.
o Add the appropriate volume of DMSO to the tube.
o Vortex or sonicate the solution until the Verbenalin is completely dissolved.

o Sterilization and Storage:
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o Sterilize the solution by passing it through a 0.22 um syringe filter into a new sterile tube.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C.

Disposal Plan

Proper waste disposal is crucial to prevent environmental contamination and maintain a safe
laboratory.

Verbenalin Waste

e.g., contaminated weigh papér .g., unuped solution e.g., gloves

Solid Waste Liquid Waste Contaminated PPE

Chemical Waste Container

or final disposal

Consult EHS

Click to download full resolution via product page

Logical flow for Verbenalin waste disposal.

Step-by-Step Disposal Guidance:
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Segregation: Do not mix Verbenalin waste with general laboratory waste.

Solid Waste: Place any solid Verbenalin waste (e.g., contaminated weigh boats, paper
towels) into a designated, labeled hazardous waste container.

Liquid Waste: Dispose of unused Verbenalin solutions in a designated hazardous liquid
waste container. Do not pour down the drain.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the
designated hazardous waste container.

Consult EHS: Always consult your institution's Environmental Health and Safety (EHS)
department for specific disposal guidelines.

By adhering to these safety and handling protocols, you can ensure a secure research

environment and contribute to the integrity and success of your scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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